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Compound of Interest

Compound Name: Tri(biphenyl-4-yl)amine

Cat. No.: B1591794

An In-depth Technical Guide to Tri(biphenyl-4-yl)amine
Prepared by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and
materials scientists working with Tri(biphenyl-4-yl)amine. It provides in-depth information on
its core properties, synthesis, characterization, and applications, with a focus on the scientific
principles and experimental causality that underpin its use in advanced materials.

Introduction: The Significance of a Starburst
Molecule

Tri(biphenyl-4-yl)amine, a prominent member of the triarylamine family, is a "starburst”
molecule characterized by a central nitrogen atom bonded to three extended Tt-conjugated
biphenyl arms. This unique, propeller-like three-dimensional structure prevents strong
intermolecular Tt-1t stacking, which facilitates the formation of stable amorphous glasses with
high glass transition temperatures.[1] Unlike most amines, the lone pair of electrons on the
central nitrogen atom is delocalized across the three phenyl rings, rendering the molecule
nonbasic but highly electron-rich.[2]

These structural and electronic features make Tri(biphenyl-4-yl)amine and its derivatives
exceptionally effective as hole-transporting materials. Their ability to form stable thin films and
efficiently transport positive charge carriers (holes) has positioned them as critical components
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in a variety of organic electronic devices, including Organic Light-Emitting Diodes (OLEDs),
solar cells, and as building blocks for novel porous materials.[3][4][5]

Core Chemical and Physical Properties

The fundamental properties of Tri(biphenyl-4-yl)amine are crucial for its application in
materials science. These properties dictate its processing, stability, and performance in
electronic devices.

Property Value Source(s)
CAS Number 6543-20-0 [6][71[8]
Molecular Formula CseH27N [8]
Molecular Weight 473.61 g/mol [8]
Appearance White to light yellow powder or 8]
crystals

Melting Point 265-266 °C [8]

Boiling Point 673.8 £ 54.0 °C (Predicted) [8]

Density 1.137 + 0.06 g/cm3 (Predicted) [8]

Glass Transition Temp. (Tg) 76 °C [1]

Synthesis and Purification Protocol

The synthesis of triarylamines like Tri(biphenyl-4-yl)amine is most commonly achieved
through palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig
amination. This reaction forms the crucial C-N bonds by coupling an amine with an aryl halide.

Rationale for Synthetic Strategy

The Buchwald-Hartwig amination is the preferred method due to its high efficiency, functional
group tolerance, and applicability to a wide range of substrates. The choice of catalyst (a
palladium source), ligand, and base is critical for achieving high yields.
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o Palladium Catalyst: A palladium(0) species is the active catalyst. Pdz(dba)s
(tris(dibenzylideneacetone)dipalladium(0)) is a common and effective precursor.

» Ligand: A bulky, electron-rich phosphine ligand is essential. It facilitates the oxidative addition
of the aryl halide to the Pd(0) center and the subsequent reductive elimination to form the C-
N bond. Xantphos or similar biaryl phosphine ligands are often used to prevent (-hydride
elimination and promote the desired coupling.

e Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOtBu), is required to
deprotonate the amine, making it a more active nucleophile for the coupling reaction.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol describes a representative synthesis starting from 4-bromobiphenyl and
diphenylamine.

Step-by-Step Methodology:

o Reactor Setup: Add 4-bromobiphenyl (3.0 equivalents), diphenylamine (1.0 equivalent), and
sodium tert-butoxide (3.3 equivalents) to a flame-dried Schlenk flask equipped with a
magnetic stir bar.

 Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen).
Repeat this cycle three times to ensure an oxygen-free environment. Causality: The Pd(0)
catalyst is sensitive to oxygen and moisture, which can lead to catalyst deactivation and
reduced vyields.

o Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium
precursor (e.g., Pdz(dba)s, ~1-2 mol%) and the phosphine ligand (e.g., Xantphos, ~2-4
mol%). Add anhydrous, degassed toluene via syringe. Causality: Degassed solvent is used
to prevent quenching of the active catalyst.

o Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and stir vigorously for
12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).
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o Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by adding deionized water.

o Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent
like dichloromethane or ethyl acetate (3x). Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous
magnesium sulfate (MgSOa). Filter the drying agent and concentrate the solvent in vacuo.

« Purification: Purify the crude product by column chromatography on silica gel, typically using
a hexane/ethyl acetate gradient. The final product can be further purified by recrystallization
from a suitable solvent system (e.g., toluene/hexane) to yield Tri(biphenyl-4-yl)amine as a
white to off-white solid.

Visualization of Synthesis Workflow
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Caption: Workflow for the synthesis of Tri(biphenyl-4-yl)amine.
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Material Characterization

Rigorous characterization is essential to confirm the identity, purity, and properties of the
synthesized material. Each technique provides a piece of a self-validating system to ensure the
material meets the standards for high-performance applications.

Structural and Thermal Analysis Workflow
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Structural Confirmation

1H & 3C NMR
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Electronic Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tri(biphenyl-4-yl)amine CAS number and chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591794#tri-biphenyl-4-yl-amine-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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